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Compound of Interest

Compound Name: 4-(1H-Pyrazol-3-yl)piperidine

Cat. No.: B1345798 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-(1H-Pyrazol-5-yl)piperidine, identified by CAS number 278798-08-6, is a heterocyclic

compound that has garnered significant interest in the field of medicinal chemistry. Its structural

motif, combining a pyrazole and a piperidine ring, serves as a versatile scaffold for the

development of novel therapeutic agents. This technical guide provides a comprehensive

overview of the chemical properties, potential therapeutic applications, and suppliers of this

compound, with a focus on its role as a C-C chemokine receptor type 5 (CCR5) antagonist.

Chemical and Physical Properties
The fundamental properties of 4-(1H-Pyrazol-5-yl)piperidine are summarized in the table below.

This data is crucial for its handling, characterization, and use in experimental settings.
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Property Value

CAS Number 278798-08-6

IUPAC Name 4-(1H-pyrazol-5-yl)piperidine

Molecular Formula C₈H₁₃N₃

Molecular Weight 151.21 g/mol

Synonyms
4-(1H-Pyrazol-3-yl)piperidine, 4-(2H-Pyrazol-3-

yl)piperidine

Therapeutic Potential and Mechanism of Action
Research has primarily focused on the activity of 4-(1H-pyrazol-5-yl)piperidine and its

derivatives as CCR5 receptor antagonists. The CCR5 receptor is a key co-receptor for the

entry of R5-tropic Human Immunodeficiency Virus (HIV-1) into host cells. By blocking this

receptor, these compounds can effectively inhibit viral entry, a critical step in the HIV life cycle.

Signaling Pathway of CCR5 Antagonism in HIV-1 Entry
The mechanism of action involves the binding of the antagonist to the CCR5 receptor on the

surface of target immune cells, such as T-cells and macrophages. This binding event prevents

the viral surface glycoprotein gp120 from interacting with CCR5, thereby blocking the

conformational changes required for the fusion of the viral and cellular membranes.
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Caption: HIV-1 entry pathway and its inhibition by a CCR5 antagonist.

Experimental Protocols
While a specific, detailed synthesis protocol for 4-(1H-pyrazol-5-yl)piperidine is not readily

available in the public domain, a general workflow can be inferred from the synthesis of similar

pyrazole and piperidine derivatives. The following represents a plausible synthetic strategy.

General Synthetic Workflow
The synthesis of 4-(1H-pyrazol-5-yl)piperidine likely involves a multi-step process, beginning

with the formation of either the pyrazole or piperidine ring, followed by the coupling of the two

heterocyclic systems.
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Caption: Plausible synthetic routes for 4-(1H-Pyrazol-5-yl)piperidine.

Suppliers
4-(1H-Pyrazol-5-yl)piperidine is available from several chemical suppliers, primarily for

research and development purposes. It is important to request a certificate of analysis to

ensure the purity and identity of the compound.

Supplier Website

BLDpharm --INVALID-LINK--

Biosynth --INVALID-LINK--

Chemenu --INVALID-LINK--

Manchester Organics --INVALID-LINK--

Synblock --INVALID-LINK--
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Conclusion
4-(1H-Pyrazol-5-yl)piperidine is a valuable building block in drug discovery, particularly in the

development of CCR5 antagonists for the treatment of HIV. Its chemical properties and the

availability from various suppliers facilitate its use in further research. The exploration of its

therapeutic potential in other areas, such as anticoagulation, warrants continued investigation.

This guide provides a foundational understanding for researchers and drug development

professionals working with this promising compound.

To cite this document: BenchChem. [Technical Guide: 4-(1H-Pyrazol-5-yl)piperidine (CAS
278788-08-6)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345798#cas-number-278798-08-6-properties-and-
suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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